Cas no 1469133-00-3 (Benzenamine, 4-[1-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl]-)

• Product Name: Benzenamine, 4-[1-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl]-
• CAS No: 1469133-00-3
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 5977333
• PubChem ID: 66007673
• Update Time: 2025-08-05

Benzenamine, 4-[1-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[1-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl]-
• 4-(3-Isopropyl-1-methyl-1h-pyrazol-4-yl)aniline
• 4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]aniline
• AKOS015349804
• CS-0283969
• EN300-737249
• 1469133-00-3

• Inchi： 1S/C13H17N3/c1-9(2)13-12(8-16(3)15-13)10-4-6-11(14)7-5-10/h4-9H,14H2,1-3H3
• InChI Key： FRPIAWPDQZBRMV-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2=CN(C)N=C2C(C)C)C=C1

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 375.1±37.0 °C(Predicted)
• pka: 4.18±0.10(Predicted)

Additional information on Benzenamine, 4-[1-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl]-

Benzenamine, 4-[1-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl] (CAS No. 1469133-00-3)

Benzenamine, 4-[1-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl], also known by its CAS registry number CAS No. 1469133-00-3, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of aromatic amines, specifically substituted benzenamines, and exhibits a unique structure that combines a benzene ring with a pyrazole moiety. The pyrazole ring is further substituted with methyl and isopropyl groups, which contribute to its distinct chemical properties.

The synthesis of Benzenamine, 4-[1-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl] involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, making them more accessible for research and industrial applications. The compound's structure has been extensively studied using techniques such as X-ray crystallography and computational modeling, which have provided insights into its molecular geometry and electronic properties.

One of the key areas of research on this compound is its application in materials science. The combination of the benzene ring and the pyrazole group imparts unique electronic characteristics to the molecule, making it a promising candidate for use in organic electronics. For instance, studies have shown that Benzenamine, 4-[1-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl] can serve as a building block for constructing conjugated systems with tailored optical and electrical properties. These systems are being explored for potential applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Another area of interest is the compound's role in medicinal chemistry. The pyrazole ring is known for its ability to act as a hydrogen bond donor or acceptor, which can enhance the bioavailability of drug candidates. Recent studies have investigated the potential of Benzenamine, 4-[1-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl] as a scaffold for developing new pharmaceutical agents targeting various disease states. For example, derivatives of this compound have been shown to exhibit promising anti-inflammatory and antioxidant activities in vitro.

The environmental impact of Benzenamine, 4-[1-methyl-3-(1-methylethyl)-pyrazol]- has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. These investigations are crucial for ensuring the safe handling and disposal of the compound in industrial settings.

In conclusion, Benzenamine, 4-[1-methyl-3-(isopropyl)-pyrazol]- (CAS No. 1469133-) is a versatile compound with applications spanning multiple disciplines. Its unique structure and functional groups make it an attractive target for further research in areas such as materials science, medicinal chemistry, and environmental toxicology. As new synthetic methods and characterization techniques continue to emerge, our understanding of this compound's properties and potential uses will undoubtedly expand.